Cas no 2229316-39-4 (2-(2-azidoethyl)-6-ethoxyphenol)

• Product Name: 2-(2-azidoethyl)-6-ethoxyphenol
• CAS No: 2229316-39-4
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6524806
• PubChem ID: 165781940
• Update Time: 2025-05-25

2-(2-azidoethyl)-6-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-6-ethoxyphenol
• 2229316-39-4
• EN300-1821882

• Inchi： 1S/C10H13N3O2/c1-2-15-9-5-3-4-8(10(9)14)6-7-12-13-11/h3-5,14H,2,6-7H2,1H3
• InChI Key： LPBXGADIWFBHHC-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1O)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(2-azidoethyl)-6-ethoxyphenol

Exploring the Properties and Applications of 2-(2-Azidoethyl)-6-Ethoxyphenol (CAS No. 2229316-39-4)

In the realm of organic chemistry and pharmaceutical research, 2-(2-azidoethyl)-6-ethoxyphenol (CAS No. 2229316-39-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its azidoethyl and ethoxyphenol functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role in click chemistry reactions, where the azide group enables efficient conjugation with alkynes, a process widely utilized in drug discovery and material science.

The growing demand for bioorthogonal chemistry tools has propelled the popularity of compounds like 2-(2-azidoethyl)-6-ethoxyphenol. Its ability to participate in Cu-free click reactions makes it invaluable for labeling biomolecules without disrupting biological systems. This property aligns with current trends in live-cell imaging and targeted drug delivery, addressing common user queries such as "how to track cellular processes in real-time" or "best reagents for bioconjugation."

From a synthetic perspective, the ethoxyphenol moiety in CAS 2229316-39-4 offers enhanced solubility in organic solvents, a feature frequently searched by chemists optimizing reaction conditions. The compound's stability under physiological conditions also makes it a candidate for proteolysis-targeting chimera (PROTAC) development, a hot topic in degradation therapy research. Recent publications highlight its utility in designing E3 ligase ligands, answering frequent questions about "small molecules for protein degradation."

In material science, the dual functionality of 2-(2-azidoethyl)-6-ethoxyphenol enables surface modification of polymers and nanoparticles. This addresses trending searches about "azide-functionalized materials for biomedical applications." The compound's photophysical properties have also sparked interest in OLED development communities, particularly for researchers investigating "phenolic derivatives as emitting materials."

Quality control of CAS 2229316-39-4 remains a critical discussion point, with analytical chemists frequently searching for "HPLC methods for azide-containing compounds." The compound's UV absorption characteristics around 270-280nm facilitate detection, while its mass spectrometry fragmentation pattern (often showing prominent [M-N₂]⁺ peaks) provides reliable identification—information highly sought after in analytical method development forums.

Environmental considerations surrounding azide-containing compounds have prompted studies into the biodegradation pathways of 2-(2-azidoethyl)-6-ethoxyphenol. This responds to increasing searches about "green chemistry approaches for functionalized phenols." Recent advances in enzymatic degradation systems demonstrate promising results, aligning with industry demands for sustainable chemical processes.

The pharmaceutical potential of 2229316-39-4 extends to COX-2 inhibitor development, given its structural similarity to known anti-inflammatory phenolic compounds. This connection addresses persistent queries about "novel phenol derivatives for pain management." Computational chemistry studies suggest favorable binding affinity to certain enzyme pockets, though clinical applications require further investigation—a nuance often missing from simplified online discussions about "phenolic drug candidates."

Storage and handling protocols for 2-(2-azidoethyl)-6-ethoxyphenol frequently appear in technical discussions. Best practices recommend anhydrous conditions and protection from direct sunlight, information crucial for laboratories searching "stability of azidophenols." The compound's crystallization behavior in various solvent systems remains an active research area, particularly for process chemists optimizing large-scale production.

Emerging applications in polymer crosslinking have expanded the relevance of CAS 2229316-39-4 beyond traditional organic synthesis. Its ability to form triazole networks upon reaction with multi-functional alkynes answers growing industrial interest in "high-performance thermosets." This positions the compound as a potential alternative to conventional crosslinkers in coatings and adhesive formulations—topics generating substantial traffic in materials science forums.

Spectroscopic characterization of 2-(2-azidoethyl)-6-ethoxyphenol reveals distinctive IR absorption at ~2100cm^-1 (azide stretch) and NMR signals around δ 6.7-7.2ppm (aromatic protons). These spectral features provide valuable content for educational searches like "interpreting azide IR spectra" or "phenolic proton NMR shifts," bridging the gap between theoretical knowledge and practical analytical chemistry.